Cas no 1261646-75-6 (Ethyl 4-bromo-2-iodobenzoate)

• Product Name: Ethyl 4-bromo-2-iodobenzoate
• CAS No: 1261646-75-6
• MF: C₉H₈BrIO₂
• MW: 354.967094421387
• MDL: MFCD16877106
• CID: 4565744
• PubChem ID: 91882220
• Update Time: 2025-10-29

Ethyl 4-bromo-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-iodobenzoate
• Benzoic acid, 4-bromo-2-iodo-, ethyl ester

• MDL： MFCD16877106
• Inchi： 1S/C9H8BrIO2/c1-2-13-9(12)7-4-3-6(10)5-8(7)11/h3-5H,2H2,1H3
• InChI Key： DAYOYSNRJMKALF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(Br)C=C1I

Computed Properties

• Exact Mass: 353.87524g/mol
• Monoisotopic Mass: 353.87524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethyl 4-bromo-2-iodobenzoate

Ethyl 4-bromo-2-iodobenzoate (CAS No. 1261646-75-6): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Ethyl 4-bromo-2-iodobenzoate (CAS No. 1261646-75-6) is a highly valuable intermediate in the realm of chemical biology and medicinal chemistry, renowned for its unique structural properties and broad applicability in synthetic transformations. This compound, characterized by the presence of both bromo and iodo substituents on a benzoic acid backbone, has garnered significant attention due to its role in the development of novel pharmaceuticals and agrochemicals.

The molecular structure of Ethyl 4-bromo-2-iodobenzoate consists of a benzene ring substituted with an ethyl ester group at the carboxyl position, a bromine atom at the 4-position, and an iodine atom at the 2-position. This specific arrangement of halogen atoms makes it an exceptionally versatile building block for further functionalization. The presence of both bromo and iodo groups allows for a wide range of chemical reactions, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations.

In recent years, Ethyl 4-bromo-2-iodobenzoate has been extensively utilized in the synthesis of complex organic molecules, particularly in the development of small-molecule inhibitors targeting various biological pathways. One notable area of application is in the synthesis of kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases. The halogenated benzoate core serves as an excellent scaffold for designing molecules that can selectively bind to target enzymes, modulating their activity and thereby alleviating disease symptoms.

Moreover, the compound has found utility in the field of materials science, where it is employed as a precursor in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The electron-withdrawing nature of the ester group and the presence of halogen atoms enhance the electronic properties of the resulting materials, making them suitable for optoelectronic applications. Recent studies have demonstrated its efficacy in improving charge transport properties in organic field-effect transistors (OFETs), paving the way for more efficient and sustainable electronic devices.

The pharmaceutical industry has also leveraged Ethyl 4-bromo-2-iodobenzoate in the development of novel therapeutic agents. Its structural motif is frequently incorporated into drug candidates targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The bromo and iodo substituents facilitate further derivatization into more complex structures that can interact with biological targets with high specificity. For instance, researchers have utilized this compound to synthesize analogs that exhibit potent neuroprotective effects by modulating neurotransmitter receptors.

Another emerging application of Ethyl 4-bromo-2-iodobenzoate is in the synthesis of bioactive natural products. By serving as a key intermediate, it enables chemists to construct intricate molecular frameworks that mimic natural products with known bioactivities. This approach has been particularly successful in generating novel antimicrobial agents, which are essential in combating antibiotic-resistant bacteria. The ability to introduce diverse functional groups onto the benzoate core allows for fine-tuning of physicochemical properties, enhancing drug-like characteristics such as solubility and bioavailability.

The synthetic utility of Ethyl 4-bromo-2-iodobenzoate extends beyond pharmaceuticals into agrochemicals. Its incorporation into pesticide formulations has shown promise in developing compounds that exhibit enhanced efficacy against crop-damaging pests while maintaining environmental safety. The halogenated benzoate derivatives derived from this intermediate have demonstrated insecticidal properties by interfering with essential metabolic pathways in pests.

In conclusion, Ethyl 4-bromo-2-iodobenzoate (CAS No. 1261646-75-6) represents a cornerstone in modern chemical biology and medicinal chemistry due to its multifaceted applications. Its unique structural features enable diverse synthetic strategies, making it indispensable for drug discovery, materials science, and agrochemical development. As research continues to uncover new methodologies for utilizing this compound, its significance is expected to grow even further, driving innovation across multiple scientific disciplines.